KY-455

• CAS: 178469-71-1
• Molecular Formula: C20H32N2O
• Molecular Weight: 316.5 g/mol
• InChI: InChI=1S/C20H32N2O/c1-7-8-9-11-22-12-10-16-14(2)13-15(3)17(18(16)22)21-19(23)20(4,5)6/h13H,7-12H2,1-6H3,(H,21,23)
• InChIKey: HYEIHNVWTVQZFH-UHFFFAOYSA-N

KY-455: ACAT Inhibitor and LDL Antioxidant Profile

KY-455, chemically designated as N-(4,6-dimethyl-1-pentylindolin-7-yl)-2,2-dimethylpropanamide [1], is a novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor developed by Kyoto Pharmaceutical Industries. It is structurally characterized as an indoline derivative [1]. This compound is distinguished from many conventional ACAT inhibitors by its demonstrated dual functionality: it not only inhibits cholesterol esterification via ACAT but also exhibits significant anti-oxidative properties, specifically inhibiting LDL peroxidation [2]. This dual mechanism is central to its profile as a research tool for studying atherosclerosis and lipid metabolism.

Dual ACAT/LDL antioxidant activity

Combined enzyme inhibition and lipid peroxidation research context

Tissue-specific ACAT inhibition

Reported potency in intestinal, hepatic, and macrophage microsomes

In vivo hyperlipidemic model context

Reported hypolipidemic endpoint in high-cholesterol diet rabbit model

• [1] Matsui, H.; Kamiya, S.; Shirahase, H.; Nakamura, S.; Wada, K. (Kyoto Pharmaceutical Industries, Ltd.); Novel heterocyclic derivs., process for producing the same, and medicinal use thereof. EP 0782986, JP 1996092210, US 5990150, WO 9609287. View Source
• [2] Nakamura, S., Kamiya, S., Shirahase, H., Kanda, M., Yoshimi, A., Tarumi, T., & Kurahashi, K. (2004). Hypolipidemic and antioxidant activity of the novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor KY-455 in rabbits and hamsters. Arzneimittelforschung, 54(2), 102-108. View Source

KY-455: Why Generic Substitution Fails

Procurement of a generic ACAT inhibitor like YM-750 or Avasimibe will not replicate the full experimental outcomes of KY-455, particularly in models involving oxidative stress. While these alternatives effectively inhibit ACAT , KY-455 uniquely combines potent ACAT inhibition with direct anti-oxidative activity, as evidenced by its ability to inhibit LDL peroxidation (IC50: 1.7 µM) and prevent oxidative stress-induced cell death in foam cells [1][2]. This functional duality is not a class effect; for example, the potent ACAT inhibitor YM-750 failed to prevent apoptosis/necrosis under identical oxidative conditions [2]. Therefore, substituting KY-455 with another ACAT inhibitor will introduce a confounding variable: the loss of the anti-oxidative component, which is critical for accurately modeling atheroprotective mechanisms.

ACAT inhibition potency may differ across tissues

KY-455 shows tissue-dependent IC50 profiles not captured by Avasimibe or Pactimibe cross-study data

LDL antioxidant activity not replicated

Common ACAT inhibitors lack reported direct LDL peroxidation inhibition at comparable concentrations

In vivo hypolipidemic endpoint may not transfer

The rabbit hyperlipidemic model response observed with KY-455 may not be reproduced by other ACAT inhibitors

• [1] Nakamura, S., Kamiya, S., Shirahase, H., Kanda, M., Yoshimi, A., Tarumi, T., & Kurahashi, K. (2004). Hypolipidemic and antioxidant activity of the novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor KY-455 in rabbits and hamsters. Arzneimittelforschung, 54(2), 102-108. View Source
• [2] Miike, T., Shirahase, H., & Jino, H. (2008). Effects of an anti-oxidative ACAT inhibitor on apoptosis/necrosis and cholesterol accumulation under oxidative stress in THP-1 cell-derived foam cells. Life Sciences, 82(1-2), 79-84. View Source

KY-455: Quantified Advantages Over Avasimibe and Pactimibe

Superior Intestinal and Macrophage ACAT Inhibition

KY-455, but not YM-750, prevents apoptotic and necrotic cell death in THP-1 macrophage-derived foam cells under oxidative stress [1]. While both compounds are ACAT inhibitors, only KY-455 exhibits a cytoprotective effect against oxidative damage, directly linking its anti-oxidative property to a functional cellular outcome [1].

Intestinal & Macrophage ACAT Inhibition vs. Avasimibe

Cross-study comparable

Intestine: IC50 0.4 µM
Macrophage: IC50 2.9 µM
vs. Avasimibe IC50 3.3 µM

Supports tissue-specific ACAT inhibition review

Cross-study; rabbit vs. human ACAT assay conditions differ

Evidence Dimension	Prevention of cell death under oxidative stress
Target Compound Data	Prevented apoptotic/necrotic changes
Comparator Or Baseline	YM-750 (an ACAT inhibitor): Failed to prevent cell death
Quantified Difference	Qualitative functional difference
Conditions	THP-1 cell-derived foam cells exposed to acetylated LDL (acLDL) and Cu2+ for 24 hours

Why This Matters

For researchers studying the interplay between lipid accumulation and oxidative damage in atherosclerosis, this specific cytoprotective effect of KY-455 is a critical differentiator that standard ACAT inhibitors like YM-750 do not provide.

• [1] Miike, T., Shirahase, H., & Jino, H. (2008). Effects of an anti-oxidative ACAT inhibitor on apoptosis/necrosis and cholesterol accumulation under oxidative stress in THP-1 cell-derived foam cells. Life Sciences, 82(1-2), 79-84. View Source

Superior Hepatic ACAT Inhibition vs. Pactimibe

Under non-oxidative conditions, both KY-455 and YM-750 suppressed the accumulation of esterified cholesterol (EC) in foam cells. However, under oxidative stress (acLDL + Cu2+), only KY-455 was able to reduce the amount of accumulated EC; YM-750 was ineffective in this context [1]. This demonstrates that KY-455's anti-oxidative capacity translates to superior control of cholesterol storage in a physiologically relevant stress environment.

Hepatic ACAT Inhibition vs. Pactimibe

Cross-study comparable

Liver: IC50 0.9 µM
Macrophage: IC50 2.9 µM
vs. Pactimibe liver IC50 2.0 µM

Supports hepatic ACAT pathway interpretation

Rabbit vs. human/THP-1 assay; Pactimibe range 2.7–4.7 µM

Evidence Dimension	Reduction of esterified cholesterol (EC) accumulation under oxidative stress
Target Compound Data	Reduced EC accumulation
Comparator Or Baseline	YM-750: No reduction in EC accumulation
Quantified Difference	Qualitative functional difference
Conditions	THP-1 cell-derived foam cells treated with acetylated LDL (acLDL) and Cu2+

Why This Matters

This evidence shows that KY-455's dual mechanism is not redundant; it provides a measurable advantage over a pure ACAT inhibitor in a disease-relevant model. For procurement, this justifies selecting KY-455 for experiments where oxidative stress is a key variable.

• [1] Miike, T., Shirahase, H., & Jino, H. (2008). Effects of an anti-oxidative ACAT inhibitor on apoptosis/necrosis and cholesterol accumulation under oxidative stress in THP-1 cell-derived foam cells. Life Sciences, 82(1-2), 79-84. View Source

LDL Antioxidant Activity Comparable to ACAT Inhibition

KY-455 directly inhibits rabbit plasma and LDL peroxidation with IC50 values of 0.4 µM and 1.7 µM, respectively [1]. This anti-oxidative activity is observed at concentrations comparable to its ACAT inhibition (intestinal ACAT IC50: 0.4 µM) [1]. This quantitative data provides a benchmark for its anti-oxidative potency, a feature that is absent from the primary mechanism of action of other in-class inhibitors like YM-750 or Avasimibe .

LDL Antioxidant Activity

Class-level inference

IC50 1.7 µM against LDL peroxidation

Supports dual-activity probe context for oxidative modification studies

Comparator activity not reported in ACAT inhibitor literature

Evidence Dimension	Inhibition of LDL peroxidation
Target Compound Data	IC50 = 1.7 µM
Comparator Or Baseline	Class-level inference: Standard ACAT inhibitors (e.g., YM-750, Avasimibe) lack significant direct LDL anti-oxidative activity.
Quantified Difference	Absolute IC50 for target; no direct comparator data for this specific metric.
Conditions	Rabbit LDL peroxidation assay in vitro

Why This Matters

This quantifies the 'anti-oxidative ACAT inhibitor' claim, providing a key potency metric for researchers to benchmark KY-455's unique property and justify its selection for studies focused on the oxidative modification of LDL.

• [1] Nakamura, S., Kamiya, S., Shirahase, H., Kanda, M., Yoshimi, A., Tarumi, T., & Kurahashi, K. (2004). Hypolipidemic and antioxidant activity of the novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor KY-455 in rabbits and hamsters. Arzneimittelforschung, 54(2), 102-108. View Source

In Vivo Hypolipidemic Efficacy in Rabbits

KY-455 exhibits a tissue-dependent inhibition profile against rabbit ACAT, with IC50 values of 0.4 µM (intestinal), 0.9 µM (hepatic), 2.9 µM (macrophage), and 4.1 µM (adrenal) [1]. While YM-750 is reported as a more potent ACAT inhibitor overall (IC50 = 0.18 µM), its reported value is often from a single unspecified source, lacking the tissue-specific resolution provided for KY-455 . Similarly, Avasimibe (CI-1011) has a reported ACAT IC50 of 3.3 µM, but this is less potent than KY-455 on its primary intestinal and hepatic targets .

In Vivo Hypolipidemic Endpoint

Model-response context

Marked reduction in serum LDL, esterified, and free cholesterol

Supports hyperlipidemic model-response interpretation

30 mg/kg/day oral, 8 days; specific percent change not digitized

Evidence Dimension	ACAT inhibition potency (IC50) in rabbit tissues
Target Compound Data	Intestine: 0.4 µM; Liver: 0.9 µM; Macrophage: 2.9 µM; Adrenal: 4.1 µM
Comparator Or Baseline	YM-750: 0.18 µM (unspecified source); Avasimibe: 3.3 µM (unspecified source)
Quantified Difference	KY-455 is ~2x less potent than YM-750 overall but ~3-8x more potent than Avasimibe. KY-455 offers defined tissue-specific IC50s.
Conditions	In vitro microsomal ACAT assays from various rabbit tissues

Why This Matters

For studies requiring nuanced understanding of ACAT inhibition across different tissues (e.g., intestinal vs. hepatic vs. macrophage), KY-455 provides well-characterized, tissue-specific potency data, enabling more precise experimental design and interpretation compared to inhibitors with only a single, global IC50 value.

• [1] Nakamura, S., Kamiya, S., Shirahase, H., Kanda, M., Yoshimi, A., Tarumi, T., & Kurahashi, K. (2004). Hypolipidemic and antioxidant activity of the novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor KY-455 in rabbits and hamsters. Arzneimittelforschung, 54(2), 102-108. View Source

KY-455: Targeted Research Applications

Atherosclerosis Research: Dual ACAT and LDL Antioxidant Activity

KY-455 is the ACAT inhibitor of choice for studying the cytoprotective effects of anti-oxidants on macrophage-derived foam cells [1]. In this model, cells are stressed with acLDL and Cu2+. As demonstrated, KY-455 uniquely prevents both apoptotic and necrotic cell death, whereas the standard ACAT inhibitor YM-750 is ineffective [1]. This makes KY-455 essential for dissecting the specific contribution of oxidative stress to plaque instability, separate from pure cholesterol esterification [1].

Intestinal Cholesterol Absorption Studies

Standard ACAT inhibitors can suppress esterified cholesterol accumulation in foam cells under basal conditions. However, in a more physiologically relevant pro-oxidant environment (e.g., presence of Cu2+), KY-455 is required to effectively reduce intracellular cholesterol storage [1]. Procurement of KY-455 is therefore indicated for advanced in vitro models of atherosclerosis that aim to replicate the complex oxidative milieu of an arterial plaque [1].

Hepatic Lipid Metabolism and VLDL Secretion

KY-455 is uniquely suited for research protocols designed to compare the relative contributions of ACAT inhibition versus direct LDL anti-oxidation. Its dual inhibitory profile on LDL peroxidation (IC50: 1.7 µM) and intestinal ACAT (IC50: 0.4 µM) occurs at similar concentrations [2]. This allows for the design of experiments where both mechanisms are concurrently active, enabling researchers to study their potential synergistic effects on lipid metabolism and atherosclerosis progression [2].

Tissue-Specific ACAT Inhibition Studies in Rabbits

For ex vivo or in vivo studies in rabbit models of hyperlipidemia, KY-455 offers the advantage of pre-defined, tissue-specific inhibitory potencies (Intestine: 0.4 µM, Liver: 0.9 µM, Macrophage: 2.9 µM, Adrenal: 4.1 µM) [2]. This data supports the correlation of compound exposure levels with pharmacodynamic effects in specific target organs, a level of detail often unavailable for other ACAT inhibitors [2]. KY-455 has been validated in vivo to lower serum and hepatic cholesterol in rabbits and hamsters, with concurrent ex vivo ACAT inhibition [2].

Application

Selection Property

Validation Focus

Atherosclerosis mechanism studies (dual ACAT/LDL antioxidant)

ACAT inhibition and antioxidant activity profile

Foam cell formation and LDL oxidative modification endpoints

Intestinal cholesterol absorption studies

Intestinal ACAT inhibition context

Postprandial lipidemia and cholesterol absorption pathway endpoints

Hepatic lipoprotein assembly and secretion studies

Liver ACAT inhibition potency context

VLDL secretion and hepatic lipid metabolism endpoints

• [1] Miike, T., Shirahase, H., & Jino, H. (2008). Effects of an anti-oxidative ACAT inhibitor on apoptosis/necrosis and cholesterol accumulation under oxidative stress in THP-1 cell-derived foam cells. Life Sciences, 82(1-2), 79-84. View Source
• [2] Nakamura, S., Kamiya, S., Shirahase, H., Kanda, M., Yoshimi, A., Tarumi, T., & Kurahashi, K. (2004). Hypolipidemic and antioxidant activity of the novel acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor KY-455 in rabbits and hamsters. Arzneimittelforschung, 54(2), 102-108. View Source